N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide

• Molecular Formula: C19H19N3O6S
• Molecular Weight: 417.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(1,1-dioxothiolan-3-yl)carbamoylamino]benzamide
• InChI: InChI=1S/C19H19N3O6S/c23-18(20-14-5-6-16-17(9-14)28-11-27-16)12-1-3-13(4-2-12)21-19(24)22-15-7-8-29(25,26)10-15/h1-6,9,15H,7-8,10-11H2,(H,20,23)(H2,21,22,24)
• InChI Key: YPGUXYNIMWUAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)NC2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCO4

Description

N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a benzodioxole ring, a tetrahydrothiophene ring, and a benzamide moiety, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide typically involves multiple steps, including the formation of the benzodioxole ring, the tetrahydrothiophene ring, and the benzamide moiety. Common synthetic routes may include:

Formation of Benzodioxole Ring: This step often involves the cyclization of catechol derivatives with formaldehyde.

Formation of Tetrahydrothiophene Ring: This can be achieved through the reaction of thiol compounds with epoxides under acidic conditions.

Formation of Benzamide Moiety: This step typically involves the reaction of aniline derivatives with acyl chlorides or anhydrides.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles, electrophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(1,3-benzodioxol-5-yl)benzamide: Shares the benzodioxole ring but lacks the tetrahydrothiophene and carbamoyl groups.

N-(1,3-benzodioxol-5-yl)-2,2,2-trifluoroacetamide: Contains the benzodioxole ring and a trifluoroacetamide group.

Uniqueness

N-(1,3-benzodioxol-5-yl)-4-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide is unique due to its combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.